Cas no 52328-80-0 (BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)-)

• Product Name: BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)-
• CAS No: 52328-80-0
• MF: C₉H₇F₆NO
• MW: 259.148403406143
• CID: 3359171
• PubChem ID: 85828757
• Update Time: 2025-04-24

BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)-
• 3-(1,1,2,3,3,3-Hexafluoropropoxy)aniline
• 987-661-7
• 52328-80-0
• EN300-7441115

• Inchi： 1S/C9H7F6NO/c10-7(8(11,12)13)9(14,15)17-6-3-1-2-5(16)4-6/h1-4,7H,16H2
• InChI Key： DDFHXPOWENLPQB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(OC(F)(F)C(F)C(F)(F)F)=C1

Computed Properties

• Exact Mass: 259.04318282Da
• Monoisotopic Mass: 259.04318282Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.3Ų

Additional information on BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)-

Comprehensive Overview of BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)- (CAS No. 52328-80-0)

BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)- (CAS No. 52328-80-0) is a specialized fluorinated aromatic amine compound that has garnered significant attention in various industrial and research applications. This compound, characterized by its unique hexafluoropropoxy substituent, offers a combination of chemical stability and reactivity, making it a valuable intermediate in advanced material synthesis and specialty chemical formulations.

The molecular structure of BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)- features a benzene ring with an amine group at position 1 and a hexafluoropropoxy group at position 3. The presence of fluorine atoms in the propoxy chain significantly enhances the compound's thermal stability and resistance to degradation, which is particularly beneficial in high-performance applications. Researchers and industry professionals often search for "fluorinated aromatic amines" or "hexafluoropropoxy benzene derivatives" to explore similar compounds with comparable properties.

One of the most notable applications of BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)- is in the development of advanced polymers and coatings. The compound's ability to impart fluorine-related properties, such as low surface energy and chemical resistance, makes it an ideal candidate for creating hydrophobic and oleophobic surfaces. This aligns with the growing demand for "self-cleaning coatings" and "anti-fouling materials" in industries ranging from automotive to electronics.

In the pharmaceutical sector, BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)- serves as a key intermediate in the synthesis of fluorinated drug candidates. The incorporation of fluorine atoms into pharmaceutical compounds often improves their metabolic stability and bioavailability, addressing common challenges in drug development. Searches for "fluorinated pharmaceutical intermediates" or "amine-based drug synthesis" frequently highlight the importance of compounds like this in modern medicinal chemistry.

The electronic materials industry also benefits from the unique properties of BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)-. Its potential use in organic semiconductors and dielectric materials has been explored, particularly in the context of "flexible electronics" and "next-generation displays." The compound's ability to modify electronic properties while maintaining structural integrity makes it a promising candidate for these cutting-edge applications.

Environmental considerations surrounding fluorinated compounds have led to increased research into the biodegradability and ecological impact of materials like BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)-. Recent studies focus on "sustainable fluorochemicals" and "green chemistry approaches" to ensure that the benefits of such compounds can be realized without significant environmental consequences. This reflects the broader industry trend toward more environmentally conscious chemical development.

From a synthetic chemistry perspective, the preparation of BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)- involves carefully controlled reactions between appropriately substituted benzene derivatives and hexafluoropropanol derivatives. The optimization of these synthetic routes is often discussed in the context of "selective aromatic substitution" and "fluorine-containing compound synthesis," topics of considerable interest to organic chemists.

The market for specialty chemicals like BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)- continues to grow, driven by demand from high-tech industries. Market analysts tracking "fluorochemical industry trends" and "specialty amine market growth" consistently highlight the increasing importance of such compounds in various industrial sectors. The unique combination of properties offered by this compound positions it well for continued relevance in advanced material applications.

Quality control and analytical characterization of BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)- typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for its various applications, addressing common concerns about "chemical purity standards" and "analytical method validation" in the specialty chemicals sector.

Looking to the future, research directions for BENZENAMINE, 3-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)- and related compounds may explore novel applications in energy storage, advanced catalysis, and biomedical devices. The intersection of "material science innovations" with "fluorine chemistry" continues to yield exciting possibilities for this class of compounds, ensuring their ongoing importance in scientific and industrial development.